![molecular formula C21H26N2O3 B3742642 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzyl)piperazine](/img/structure/B3742642.png)
1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzyl)piperazine
Overview
Description
1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzyl)piperazine, also known as 5-MeO-MPMI, is a synthetic compound that belongs to the class of piperazine derivatives. This compound has gained attention in recent years due to its potential applications in scientific research. The unique chemical structure of 5-MeO-MPMI makes it a valuable tool for studying the mechanisms of action of certain drugs and their effects on the human body.
Mechanism of Action
The exact mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at certain serotonin receptors, including the 5-HT1A and 5-HT2A receptors. These receptors are involved in the regulation of mood, anxiety, and other physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzyl)piperazine are still being studied. However, it is believed to have effects on the central nervous system, including the regulation of mood, anxiety, and other physiological processes. Additionally, it may have potential therapeutic applications for conditions such as depression and anxiety.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzyl)piperazine in lab experiments is its unique chemical structure, which makes it a valuable tool for studying the mechanisms of action of certain drugs. Additionally, it is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzyl)piperazine is that its effects on the human body are not fully understood, and it may have potential side effects that are not yet known.
Future Directions
There are several future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzyl)piperazine. One potential area of study is its potential therapeutic applications for conditions such as depression and anxiety. Additionally, further research is needed to fully understand the mechanisms of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzyl)piperazine and its effects on the human body. Finally, new synthesis methods and purification techniques may be developed to improve the efficiency and purity of the compound.
Scientific Research Applications
1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzyl)piperazine has been used in various scientific studies to investigate the mechanisms of action of certain drugs. For example, it has been used as a reference compound in studies on the effects of certain serotonin receptor agonists on the human body. Additionally, 1-(1,3-benzodioxol-5-ylmethyl)-4-(4-methoxy-3-methylbenzyl)piperazine has been used to study the effects of certain drugs on the central nervous system, including their potential therapeutic applications for conditions such as depression and anxiety.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-methoxy-3-methylphenyl)methyl]piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-16-11-17(3-5-19(16)24-2)13-22-7-9-23(10-8-22)14-18-4-6-20-21(12-18)26-15-25-20/h3-6,11-12H,7-10,13-15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAVJABQIJSOQGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CN2CCN(CC2)CC3=CC4=C(C=C3)OCO4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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